molecular formula C19H15N5S B5712083 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

Cat. No. B5712083
M. Wt: 345.4 g/mol
InChI Key: BBRVZNGTACBREZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol, also known as APPT, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. APPT belongs to the class of 1,2,4-triazole derivatives, which have been extensively studied for their diverse biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.

Scientific Research Applications

4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has shown promising results in various scientific research applications, including drug discovery, cancer therapy, and imaging. Several studies have reported the anticancer activity of 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol against different types of cancer cells, including breast, lung, liver, and colon cancer cells. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of various enzymes and signaling pathways involved in cell proliferation and survival. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has also been used as a fluorescent probe for imaging of cancer cells and tissues.

Mechanism of Action

The mechanism of action of 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol involves its interaction with various biological targets, including enzymes, receptors, and DNA. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been shown to inhibit the activity of enzymes such as topoisomerase, tyrosine kinase, and carbonic anhydrase, which are involved in cancer cell proliferation and survival. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol also binds to the DNA molecule and induces DNA damage, leading to cell cycle arrest and apoptosis in cancer cells. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been shown to modulate various signaling pathways, including MAPK, PI3K/Akt, and NF-κB, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been shown to have several biochemical and physiological effects, including antioxidant, anti-inflammatory, and analgesic activities. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been reported to scavenge free radicals and protect cells from oxidative stress, which is involved in the development of various diseases, including cancer, neurodegenerative, and cardiovascular diseases. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of inflammatory diseases, such as arthritis and asthma. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been reported to have analgesic activity by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of pain mediators.

Advantages and Limitations for Lab Experiments

4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its high potency, selectivity, and stability. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has been shown to have high potency against cancer cells, with IC50 values ranging from 0.1 to 10 µM. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has also been shown to be selective towards cancer cells, with minimal toxicity towards normal cells. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol is stable under different storage and experimental conditions, which makes it suitable for long-term studies. However, 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has some limitations for lab experiments, including its low solubility and poor pharmacokinetic properties. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol has low solubility in aqueous solutions, which limits its bioavailability and efficacy. 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol also has poor pharmacokinetic properties, including low oral bioavailability and rapid metabolism and elimination, which make it challenging to develop as a therapeutic agent.

Future Directions

There are several future directions for the research on 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol, including the development of novel synthesis methods, the optimization of its pharmacokinetic properties, and the exploration of its therapeutic potential against different diseases. The development of novel synthesis methods for 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol can improve its purity and yield and reduce the cost of production. The optimization of its pharmacokinetic properties can improve its bioavailability and efficacy and facilitate its translation to clinical trials. The exploration of its therapeutic potential against different diseases, such as neurodegenerative and infectious diseases, can widen its scope of applications and provide new avenues for drug discovery. Additionally, the development of new derivatives of 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol with improved potency and selectivity can enhance its therapeutic potential and overcome its limitations.
Conclusion:
In conclusion, 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol is a promising chemical compound with diverse biological activities and potential therapeutic applications. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol have been discussed in this paper. The research on 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol can provide new insights into the development of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 4-(4-anilinophenyl)-4H-1,2,4-triazole-3-thiol with 4-bromopyridine in the presence of a base such as potassium carbonate. The reaction proceeds via nucleophilic substitution, leading to the formation of 4-(4-anilinophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol. The purity and yield of the synthesized compound can be improved by using different solvents, catalysts, and reaction conditions.

properties

IUPAC Name

4-(4-anilinophenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15N5S/c25-19-23-22-18(14-10-12-20-13-11-14)24(19)17-8-6-16(7-9-17)21-15-4-2-1-3-5-15/h1-13,21H,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBRVZNGTACBREZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)NC2=CC=C(C=C2)N3C(=NNC3=S)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15N5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-(phenylamino)phenyl]-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.